Cas no 176370-46-0 (Benzamide,N-[6-amino-1,2,3,4-tetrahydro-3-methyl-1-(4-methylphenyl)-2,4-dioxo-5-pyrimidinyl]-3,5-dibutyl-4-hydroxy-)

Benzamide,N-[6-amino-1,2,3,4-tetrahydro-3-methyl-1-(4-methylphenyl)-2,4-dioxo-5-pyrimidinyl]-3,5-dibutyl-4-hydroxy- structure
176370-46-0 structure
Product Name:Benzamide,N-[6-amino-1,2,3,4-tetrahydro-3-methyl-1-(4-methylphenyl)-2,4-dioxo-5-pyrimidinyl]-3,5-dibutyl-4-hydroxy-
CAS No:176370-46-0
MF:C27H34N4O4
MW:478.583266735077
CID:112315
PubChem ID:45118918
Update Time:2025-04-18

Benzamide,N-[6-amino-1,2,3,4-tetrahydro-3-methyl-1-(4-methylphenyl)-2,4-dioxo-5-pyrimidinyl]-3,5-dibutyl-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N-[6-amino-1,2,3,4-tetrahydro-3-methyl-1-(4-methylphenyl)-2,4-dioxo-5-pyrimidinyl]-3,5-dibutyl-4-hydroxy-
    • Benzamide,N-[6-amino-1,2,3,4-tetrahydro-3-methyl-1-(4-methylphenyl)-2,4-dioxo-5-pyrimidinyl]-3...
    • N-[4-amino-1-methyl-3-(4-methylphenyl)-2,6-dioxopyrimidin-5-yl]-3,5-dibutyl-4-hydroxybenzamide
    • Benzamide, N-[6-amino-1,2,3,4-tetrahydro-3-methyl-1-(4-methylphenyl)-2,4-dioxo-5-pyrimidinyl]-3,5-dibutyl-4-hydroxy-
    • 176370-46-0
    • DTXSID90668855
    • N-[6-Amino-3-methyl-1-(4-methylphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl]-3,5-dibutyl-4-hydroxybenzamide
    • N-(6-Amino-3-methyl-2,4-dioxo-1-(p-tolyl)-1,2,3,4-tetrahydropyrimidin-5-yl)-3,5-dibutyl-4-hydroxybenzamide
    • Inchi: 1S/C27H34N4O4/c1-5-7-9-18-15-20(16-19(23(18)32)10-8-6-2)25(33)29-22-24(28)31(27(35)30(4)26(22)34)21-13-11-17(3)12-14-21/h11-16,32H,5-10,28H2,1-4H3,(H,29,33)
    • InChI Key: MVGJGFDLHXMKBK-UHFFFAOYSA-N
    • SMILES: OC1C(=CC(C(NC2C(N(C)C(N(C3C=CC(C)=CC=3)C=2N)=O)=O)=O)=CC=1CCCC)CCCC

Computed Properties

  • Exact Mass: 478.25822
  • Monoisotopic Mass: 478.258
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 9
  • Complexity: 787
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 116A^2
  • XLogP3: 5.3

Experimental Properties

  • PSA: 115.97
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